1-(3-Hydroxypropyl)-2-imidazolidinylidenepropanedinitrile

• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol
• IUPAC Name: 2-[1-(3-hydroxypropyl)imidazolidin-2-ylidene]propanedinitrile
• InChI: InChI=1S/C9H12N4O/c10-6-8(7-11)9-12-2-4-13(9)3-1-5-14/h12,14H,1-5H2
• InChI Key: RGSUVUGXDUGOIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=C(C#N)C#N)N1)CCCO

Description

1-(3-Hydroxypropyl)-2-imidazolidinylidenepropanedinitrile is a useful research compound. Its molecular formula is C9H12N4O and its molecular weight is 192.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 10 ml of methylene chloride was dissolved 10.4 g of N-(2-aminoethyl)propanolamine, and the solution was added to 15.0 g of [bis(methylthio)methylene]propanedinitrile. The mixture was allowed to stand at room temperature for 1 hour under reduced pressure. Diisopropyl ether was added to the mixture, and the solid was collected by filtration. The crystals were purified by silica gel column chromatography (chloroform:methanol=5:1) to give 15.0 g (87%) of Compound (VIa) as pale yellow crystals.